Cas no 194794-53-1 ((2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol)

• Product Name: (2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol
• CAS No: 194794-53-1
• MF: C₃₂H₂₈O₆
• MW: 508.561129570007
• CID: 1387263
• PubChem ID: 177395
• Update Time: 2025-04-20

(2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol Chemical and Physical Properties

Names and Identifiers

• (2S,8R,14S)-5-methoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,13-diol
• 194794-53-1
• Dracoflavan D2

• Inchi： 1S/C32H28O6/c1-18-23(33)15-26-28(30(18)34)22-17-32(37-26,20-11-7-4-8-12-20)38-27-16-25(35-2)21-13-14-24(36-31(21)29(22)27)19-9-5-3-6-10-19/h3-12,15-16,22,24,33-34H,13-14,17H2,1-2H3/t22-,24-,32+/m0/s1
• InChI Key： ORYBEJJDAZLNOX-NOWWKEDKSA-N
• SMILES： O1C2C=C(C3CC[C@@H](C4C=CC=CC=4)OC=3C=2[C@@H]2C3C(=C(C)C(=CC=3O[C@]1(C1C=CC=CC=1)C2)O)O)OC

Computed Properties

• Exact Mass: 508.18864
• Monoisotopic Mass: 508.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 3
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38